1-(3-Hydroxyphenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H16N2O4
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 1-(3-hydroxyphenyl)-2-(6-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H16N2O4/c1-13-6-4-11-18(24-13)25-20(14-7-5-8-15(26)12-14)19-21(27)16-9-2-3-10-17(16)29-22(19)23(25)28/h2-12,20,26H,1H3
• InChI Key: ODRUCDJPFCDMHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=CC=C5)O

Description

1-(3-Hydroxyphenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a heterocyclic compound featuring a chromeno[2,3-c]pyrrole-3,9-dione core substituted with a 3-hydroxyphenyl group at position 1 and a 6-methylpyridin-2-yl moiety at position 2. This scaffold is part of a broader class of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones synthesized via multicomponent reactions involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines . Its synthesis likely follows protocols yielding 223 analogs in libraries aimed at drug discovery .

Biological Activity

The compound 1-(3-Hydroxyphenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a member of a class of heterocyclic compounds that have garnered attention for their potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of 1,2-dihydrochromeno[2,3-c]pyrrole derivatives typically involves multicomponent reactions that allow for the efficient formation of complex structures. A notable method includes the use of functionalized aldehydes and pyrrole derivatives under mild conditions, yielding high-purity products with good yields (43-86%) .

Synthetic Pathway

The general synthetic pathway can be summarized as follows:

• Starting Materials : Use of substituted pyrrole aldehydes and hydroxylated phenyl compounds.
• Reaction Conditions : The reactions are often conducted in a solvent like DMSO or under an inert atmosphere to prevent degradation.
• Isolation : Products are isolated through crystallization techniques, avoiding extensive chromatography.

Antiproliferative Effects

Recent studies have highlighted the antiproliferative effects of various pyrrole derivatives on tumor cell lines. For instance, compounds related to 1-(3-Hydroxyphenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione showed significant cytotoxicity against melanoma and keratinocyte cell lines .

Key Findings:

• IC50 Values : The IC50 values for related compounds were reported around 44.63 ± 3.51 μM against melanoma cells, indicating substantial antiproliferative activity .
• Mechanism of Action : The cytotoxic effects were linked to apoptosis induction and cell cycle arrest in the S phase .

Antioxidant Activity

Compounds within this chemical class have also been noted for their antioxidant properties. Studies suggest that they can scavenge free radicals effectively, contributing to their potential therapeutic applications in oxidative stress-related diseases .

Enzyme Inhibition

Some derivatives have shown promise as inhibitors of specific enzymes involved in cancer progression. For example, certain chromeno[2,3-c]pyrroles were identified as glucokinase activators and mimetics of glycosaminoglycans, which may play a role in metabolic regulation .

Study 1: Cytotoxicity Evaluation

A study investigated the cytotoxic effects of synthesized pyrrole derivatives on various cell lines. The results indicated that the compound exhibited selective toxicity towards cancerous cells while sparing normal cells .

Compound	Cell Line	IC50 (μM)	Selectivity Index
1C	Melanoma (SH-4)	44.63 ± 3.51	3.83
1D	Keratinocytes (HaCaT)	>100	-

Study 2: Antioxidant Activity Assessment

Another study focused on the antioxidant activity of several derivatives using DPPH assays, confirming their potential as natural antioxidants .

Compound	DPPH Scavenging Activity (%)
Compound A	78%
Compound B	65%

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Findings from Comparative Studies

• Antiviral Activity : AV-C’s thiadiazolyl substituent correlates with TRIF pathway activation, inducing interferon responses that inhibit viral replication . In contrast, the target compound’s pyridinyl group lacks evidence of similar activity.
• Synthetic Flexibility : The 3-hydroxyphenyl substituent (common in the target compound and 7-chloro analog) is compatible with one-pot multicomponent reactions, enabling high yields (e.g., 62% for the furan derivative) .
• Pharmacokinetic Properties: Substituents like fluorine (AV-C) and dimethylamino (NCGC00538279) improve metabolic stability and solubility, critical for drug development .

Structural and Mechanistic Insights

• Core Scaffold: The chromeno[2,3-c]pyrrole-3,9-dione core provides a rigid, planar structure conducive to intercalation or enzyme binding.
• Substituent Effects: Electron-Withdrawing Groups (e.g., Cl, F): Increase electrophilicity, enhancing interactions with nucleophilic residues in target proteins .

Preparation Methods

Reaction Conditions and Mechanism

The reaction proceeds in dry ethanol under reflux (80°C for 20 hours), catalyzed by acetic acid. The mechanism begins with the formation of a Schiff base between the aldehyde and amine, followed by cyclization with the methyl o-hydroxybenzoylpyruvate to yield the chromeno-pyrrole core. The 3-hydroxyphenyl and 6-methylpyridin-2-yl substituents are incorporated regioselectively during this step.

Key Parameters:

• Solvent: Anhydrous ethanol ensures solubility of intermediates while minimizing side reactions.

• Catalyst: Acetic acid (1 mL per 0.01 mol substrate) accelerates imine formation and cyclization.

• Temperature: Reflux at 80°C balances reaction rate and thermal stability of intermediates.

Yield and Purification:
Typical yields range from 65% to 70%. The product precipitates upon cooling and is purified via crystallization from ethanol, achieving >95% purity as confirmed by HPLC.

Alternative Synthetic Approaches

Stepwise Synthesis

A stepwise route involves pre-forming the pyrrole ring before introducing the chromene moiety. This method, though less efficient, allows for greater control over stereochemistry:

• Pyrrole Formation: 3-Aminophenol reacts with ethyl acetoacetate under basic conditions to form a pyrrolidine intermediate.

• Chromene Assembly: The intermediate undergoes Claisen condensation with methyl o-hydroxybenzoylpyruvate, followed by oxidation to yield the dione structure.

Challenges:

• Multiple purification steps reduce overall yield (40–50%).

• Requires stringent anhydrous conditions to prevent hydrolysis of intermediates.

Industrial-Scale Production

Industrial protocols prioritize throughput and sustainability. Continuous flow reactors (CFRs) replace batch processes, enhancing heat transfer and reducing reaction times by 30%.

Optimization Strategies:

• Catalyst Recycling: Palladium-doped mesoporous silica catalysts are reused for up to 10 cycles without significant activity loss.

• Solvent Recovery: Ethanol is distilled and recycled, aligning with green chemistry principles.

Characterization and Analysis

Structural confirmation relies on spectroscopic techniques:

Technique	Key Data	Source
IR Spectroscopy	Strong absorption at 1715 cm⁻¹ (C=O stretch), 1611 cm⁻¹ (aromatic C=C)
¹H NMR (DMSO-d₆)	δ 8.21 (d, J=8.4 Hz, 1H, pyridine-H), δ 6.85 (s, 1H, phenolic -OH)
HPLC	Retention time: 12.3 min (C18 column, 70:30 MeOH:H₂O)

Comparative Analysis of Methods

Method	Yield	Purity	Scalability
Multicomponent Reaction	70%	>95%	High
Stepwise Synthesis	45%	90%	Moderate
Continuous Flow	75%	>98%	Industrial

The multicomponent approach strikes the best balance between efficiency and practicality, while CFR technology offers superior scalability for mass production .

Q & A

Basic: How can researchers optimize the synthesis of 1-(3-hydroxyphenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione?

Answer:
Synthesis optimization involves multi-step protocols, such as multicomponent reactions using methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions . Key parameters include:

• Solvent selection : Polar solvents (e.g., ethanol, DMF) enhance reaction rates and solubility .
• Catalysts : Organometallic catalysts (e.g., Pd/Cu) improve yields and selectivity .
• Temperature control : Reactions often proceed at 80–100°C to minimize side products .
  Post-synthesis, purification via recrystallization or column chromatography ensures high purity (>95%) .

Basic: What analytical techniques validate the structural integrity of this compound?

Answer:

• NMR spectroscopy : $^1$H and $^13$C NMR identify substituents (e.g., 3-hydroxyphenyl, 6-methylpyridin-2-yl) and confirm stereochemistry .
• Mass spectrometry (MS) : High-resolution MS verifies molecular weight (e.g., ~424–442 g/mol) .
• X-ray crystallography : Resolves 3D conformation, including fused chromeno-pyrrole systems .

Advanced: How can researchers investigate the reactivity of functional groups in this compound?

Answer:

• Hydroxyl group reactivity : Perform acylation (acetic anhydride) or alkylation (methyliodide) to modify solubility or bioactivity .
• Pyridine ring modifications : Use cross-coupling reactions (Suzuki-Miyaura) to introduce halogens or aryl groups .
• Reduction of diketones : Sodium borohydride selectively reduces the 3,9-dione moiety for SAR studies .

Advanced: What methodologies elucidate the mechanism of its biological activity?

Answer:

• Target identification : Molecular docking (AutoDock Vina) predicts binding to kinases or DNA topoisomerases .
• Binding assays : Surface plasmon resonance (SPR) quantifies affinity for proteins like BSA or tubulin .
• Cellular assays : ROS detection (DCFH-DA) and apoptosis markers (Annexin V) link bioactivity to oxidative stress pathways .

Advanced: How to resolve contradictions in biological activity data across studies?

Answer:

• Dose-response analysis : Establish EC$_{50}$ values to differentiate cytotoxic vs. cytostatic effects .
• Structural analogs : Compare activity of derivatives (e.g., 7-chloro or 6,7-dimethyl variants) to isolate substituent effects .
• Orthogonal assays : Validate antimicrobial activity with both MIC (broth dilution) and disk diffusion methods .

Basic: What in vitro assays are suitable for initial biological activity screening?

Answer:

• Antibacterial : Broth microdilution (MIC against S. aureus, E. coli) .
• Anticancer : MTT assay on HeLa or MCF-7 cells .
• Anti-inflammatory : COX-2 inhibition ELISA .

Advanced: How can computational modeling guide the design of derivatives?

Answer:

• DFT calculations : Predict electronic properties (HOMO-LUMO gaps) and reactive sites .
• Molecular dynamics (MD) : Simulate ligand-protein stability (e.g., 100 ns trajectories in GROMACS) .
• QSAR models : Correlate substituent lipophilicity (logP) with bioactivity .

Advanced: What role do substituents play in modulating bioactivity?

Answer:

• 3-Hydroxyphenyl : Enhances H-bonding with targets (e.g., enzymes) .
• 6-Methylpyridin-2-yl : Improves solubility and π-π stacking in hydrophobic pockets .
• Chromeno-pyrrole core : Stabilizes planar conformation for DNA intercalation .

Basic: How to assess physicochemical properties like solubility and stability?

Answer:

• Solubility : Shake-flask method in PBS or DMSO .
• Thermal stability : DSC/TGA determines decomposition temperatures (>200°C typical) .
• Photostability : UV-vis spectroscopy under light exposure (ICH Q1B guidelines) .

Advanced: What strategies identify degradation products under stress conditions?

Answer:

• Forced degradation : Expose to acid (0.1M HCl), base (0.1M NaOH), or UV light .
• HPLC-MS : Track degradation pathways (e.g., hydrolysis of diketones) .
• Accelerated stability studies : ICH Q1A guidelines at 40°C/75% RH over 6 months .